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Compound of Interest

Compound Name: Basic brown 16

Cat. No.: B008369

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the core physical and chemical
characteristics of Basic Brown 16, a single azo dye primarily utilized in non-oxidative hair dye
formulations.[1][2] The information presented is intended to support research, development,
and quality control activities by providing key data points and standardized experimental

methodologies.

Physical and Chemical Properties

Basic Brown 16 is chemically identified as [8-[(4-aminophenyl)diazenyl]-7-hydroxynaphthalen-
2-yl]-trimethylazanium;chloride.[1] It is typically supplied as a powder for use in cosmetic
products.[2][3] The key physical and chemical properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of Basic Brown 16
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Property

Value

References

Appearance

Dark green to black powder

[L]14]E5106]17]

Physical Form

Solid, Powder, Granules

[5181e]

CAS Number 26381-41-9 [L]8][o1[10][11][12]
Molecular Formula C19H21CIN4O [Lelnsinenioniz]
Molecular Weight 356.85 g/mol [1][9][10][12]
_ _ 169-175 °C (with
Melting Point o [11[41[7]
decomposition)
Density 1.2 g/cm3 9]

Solubility in Water

>100 g/L at room temperature;

373 g/L at 20°C

(11141071

Solubility in Ethanol

10-100 g/L at room

temperature

[417]

Solubility in DMSO

50-200 g/L at room

temperature

[417]

Partition Coefficient (Log P)

-0.74 (pH 9.95, 23°C)

[7]

Spectroscopic and Morphological Characteristics

Spectroscopic analysis is fundamental for the structural elucidation and qualitative assessment

of Basic Brown 16.[1] As an azo dye, it exhibits characteristic absorption in the UV-Visible

spectrum.[1] Morphological analysis using techniques like Field Emission Scanning Electron

Microscopy (FESEM) can reveal details about the powder's surface texture, porosity, and

crystal habit.[1]

Table 2: Spectroscopic Data for Basic Brown 16
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Spectroscopic Technique Characteristic Data Reference
o Amax: 218 nm, 259 nm, 478
UV-Visible Spectroscopy [1]
nm

0 3.3 ppm (trimethylammonium
group); 6 7.8-8.2 ppm [1]

(aromatic protons)

1H Nuclear Magnetic
Resonance (NMR)

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible characterization of Basic
Brown 16 powder. The following sections outline standard protocols for determining key
physical properties.

The melting point of a crystalline solid provides a sharp indication of its purity.[13] Impurities
typically cause a depression and broadening of the melting point range.[13] The capillary
method is a standard technique for this determination.

Methodology:

o Sample Preparation: A small amount of finely powdered Basic Brown 16 is introduced into a
glass capillary tube, which is sealed at one end.[14][15] The tube is tapped gently to pack the
powder to a height of 1-2 mm.[14][15]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.[15] This assembly is placed in a heating apparatus, such
as a Thiele tube or a digital Mel-Temp device.[13]

» Heating and Observation: The apparatus is heated slowly, at a rate of approximately 2°C per
minute, as the temperature approaches the expected melting point.[13]

o Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop
of liquid appears, and T2, the temperature at which the entire sample becomes liquid.[14]
The melting point is reported as the range T1-T2.[13]
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Prepare Sample:
- Finely powder Basic Brown 16
- Pack into sealed capillary tube

:

Setup Apparatus:
- Attach capillary to thermometer
- Place in heating block (e.g., Mel-Temp)

:

Heat Slowly
(~2°C/min near melting point)

:

Observe Sample:
- Note temperature T1 (first liquid)
- Note temperature T2 (all liquid)

:

Report Melting Point Range
(TL-T2)
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Disperse Powder Sample
(Dry Feeder or Wet Cell)

:

llluminate with Laser Beam
in Analyzer Measurement Cell

.

Detect Scattered Light
Pattern with Detector Array

}

Analyze Data:
- Apply Mie/Fraunhofer Theory
- Calculate Size Distribution

:

Report Results:
- D10, D50, D90 values
- Distribution Curve

.
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High Water Solubility | Ease of Formulation
(>100 g/L) o (Aqueous bases)

Effective & Consistent
Hair Coloration

Particle Size Distribution P Rapid & Uniform Dissolution

Molecular Structure & Dye Binding & Retention
Affinity for Keratin (Color Longevity)

\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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